4-(3,4-Dimethylphenyl)butanoyl chloride

• Molecular Formula: C12H15ClO
• Molecular Weight: 210.70 g/mol
• IUPAC Name: 4-(3,4-dimethylphenyl)butanoyl chloride
• InChI: InChI=1S/C12H15ClO/c1-9-6-7-11(8-10(9)2)4-3-5-12(13)14/h6-8H,3-5H2,1-2H3
• InChI Key: TXRMZSGHYJHKJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CCCC(=O)Cl)C

Description

4-(3,4-Dimethylphenyl)butanoyl chloride is a useful research compound. Its molecular formula is C12H15ClO and its molecular weight is 210.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.5 mL of thionyl chloride was added at room temperature to a 60 mL chloroform solution of 3.3 g of compound 1-1 obtained in Reference Example 1, and the system was refluxed under heating, for 10 hours. After the reaction, reduced-pressure solvent distillation was performed to obtain 4-(3,4-dimethylphenyl)butanoyl chloride.